5-[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]pentan-1-amine hydroiodide
Overview
Description
5-[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]pentan-1-amine hydroiodide (TAME-HI) is an organic compound composed of an amine group, a hydroiodide group, and five carbon atoms. It is a colorless, odorless crystalline solid that is soluble in water and alcohol. TAME-HI has a variety of applications in the scientific research field, ranging from its use as a reagent in chemical synthesis to its use as a probe in imaging studies. Additionally, possible future directions for the compound will be discussed.
Scientific Research Applications
Amine Exchange Reactions
- Amine Exchange Reactions in Aqueous Solution : The compound 3-tert-butyl-6-(methylsulfanyl)-1,2,3,4-tetrahydro-1,3,5-triazine hydroiodide, which shares a similar structural motif with the chemical , undergoes amine exchange reactions with glycine and β-alanine in aqueous solutions. This leads to the formation of specific acetate and propanoate ion associates (Sun Min’yan’ et al., 2010).
Synthesis of Heterocyclic Compounds
- Synthesis of Novel Cyclopropane Oxazolones : The compound 4-sulfanylmethylene-5(4H)-oxazolones, synthesized from similar sulfanyl-containing molecules, are used as precursors for 2-sulfanyl-1-aminocyclopropanecarboxylic acid derivatives (Clerici et al., 1999).
- Synthesis of Thieno[2,3-d]pyrimidin-4(3H)-ones : Ethyl 2-amino-4-methyl-5-(1H-1,2,4-triazol-1-yl)thiophene-3-carboxylate, a related compound, is utilized in the synthesis of 6-(1H-1,2,4-triazol-1-yl)-thieno[2,3-d]pyrimidin-4(3H)-ones, highlighting the role of sulfanyl and triazole groups in heterocyclic chemistry (Yong Sun et al., 2010).
Synthesis of Polyazacryptands
- Formation of Macroheterocycles for Anion Recognition : Triazoles with sulfanyl groups are used in synthesizing macroheterocycles like hexapyrrolic pentaazacryptand, which are capable of forming complexes with various ions, indicating potential applications in anion recognition and binding (D. Jana et al., 2013).
Catalysis and Reaction Mechanisms
- Catalysis in Organophosphate Hydrolysis : N,N,N′,N′-Tetrakis(1-methylimidazol-2-ylmethyl)pentane-1,5-diamine and its metal complexes exhibit catalytic activity in the hydrolysis of organophosphate triesters. This demonstrates the potential of related compounds in catalysis, particularly in biochemical or environmental applications (R. Clewley et al., 1989).
properties
IUPAC Name |
5-(4-ethyl-5-methylsulfanyl-1,2,4-triazol-3-yl)pentan-1-amine;hydroiodide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N4S.HI/c1-3-14-9(7-5-4-6-8-11)12-13-10(14)15-2;/h3-8,11H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXLZAYXNWXPSMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SC)CCCCCN.I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21IN4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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